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Compound of Interest

Compound Name: Fmoc-HomoGln-otBu

Cat. No.: B15250840 Get Quote

In-Depth Technical Guide: Fmoc-HomoGln-OtBu
Disclaimer: No specific Safety Data Sheet (SDS) for Fmoc-HomoGln-OtBu was located. The

following information is a composite summary derived from the SDS of structurally analogous

compounds, including Fmoc-hGlu(OtBu)-OH, Fmoc-Glu(OtBu)-OH, and other Fmoc- and OtBu-

protected amino acids. Researchers should handle this compound with the care due to a novel

chemical for which the toxicological properties have not been thoroughly investigated.

This guide is intended for researchers, scientists, and drug development professionals. It

provides a comprehensive overview of the safety, handling, and general application of Fmoc-

protected amino acids with tert-butyl esters, with a specific focus on what can be extrapolated

for Fmoc-HomoGln-OtBu.

Chemical and Physical Properties
The quantitative data for Fmoc-HomoGln-OtBu and its close analogs are summarized below.

These compounds are typically white to off-white crystalline or powdered solids.
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Property Fmoc-hGlu(OtBu)-OH Fmoc-Glu(OtBu)-OH

Molecular Formula C₂₅H₂₉NO₆ C₂₄H₂₇NO₆

Molecular Weight 439.50 g/mol 425.5 g/mol [1]

Appearance Solid
White to light yellow crystalline

powder

Melting Point 108-112 °C ~148-150 °C

Storage Temperature 2-8°C 2-8°C

Safety and Hazard Information
As a specific SDS is not available, a conservative approach to handling is recommended.

Based on related compounds, Fmoc-HomoGln-OtBu is not expected to be classified as

hazardous; however, standard laboratory precautions should be observed.

Hazard Type
General Recommendation for Fmoc-
Protected Amino Acids

Health Hazards

Not classified as hazardous. May cause

respiratory tract, skin, or eye irritation upon

contact. May be harmful if swallowed or inhaled.

[1][2]

Physical Hazards
Not classified as hazardous. May be

combustible.[3]

Environmental Hazards
No specific data available. Discharge into the

environment should be avoided.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P262: Do not get in eyes, on skin, or on clothing.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

the safety of laboratory personnel.

Aspect Recommendation

Handling

Handle in a well-ventilated area. Avoid formation

of dust and aerosols. Wash hands thoroughly

after handling.[4]

Storage

Keep container tightly closed in a dry and well-

ventilated place. Recommended storage

temperature is 2-8°C.[3]

Personal Protective Equipment (PPE)

Safety glasses with side-shields, lab coat, and

appropriate gloves are required. For operations

generating dust, a NIOSH-approved respirator

(e.g., N95) should be used.[1][3]

Experimental Protocols and Applications
Primary Application: Solid-Phase Peptide Synthesis (SPPS)

Fmoc-HomoGln-OtBu is a building block used in solid-phase peptide synthesis (SPPS). The

Fmoc (9-fluorenylmethyloxycarbonyl) group protects the α-amino group, while the OtBu (tert-

butyl) group protects the side-chain carboxyl group of the homoglutamine residue.

The general workflow in SPPS involves:

Deprotection: The Fmoc group is removed using a mild base, typically a solution of

piperidine in a suitable solvent.[5]

Coupling: The newly exposed amino group is coupled with the carboxyl group of the next

Fmoc-protected amino acid.

Cleavage: After the desired peptide sequence is assembled, the peptide is cleaved from the

solid support, and the side-chain protecting groups (like OtBu) are removed, typically under
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acidic conditions (e.g., with trifluoroacetic acid).[6][7]

Signaling Pathways and Biological Activity

There is no specific information available in the search results regarding signaling pathways or

defined biological activities for Fmoc-HomoGln-OtBu. However, some studies have shown

that certain Fmoc-protected amino acids can self-assemble and may exhibit antimicrobial

properties.[8] This is a general characteristic of this class of molecules and not specific to

Fmoc-HomoGln-OtBu.

Logical Relationships and Workflows
The following diagrams illustrate the general safety and handling workflow for Fmoc-protected

amino acids and the core logic of their use in peptide synthesis.
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Figure 1: Safety and Handling Workflow
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Figure 1: Safety and Handling Workflow
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Figure 2: Role in Fmoc Solid-Phase Peptide Synthesis
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Figure 2: Role in Fmoc Solid-Phase Peptide Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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